Cas no 1006454-88-1 (3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1006454-88-1
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD06805566
• CID: 3060411
• PubChem ID: 19623161
• Update Time: 2025-05-21

3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-isoxazole-5-carboxylic acid
• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• 1006454-88-1
• Z1263738578
• 3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-4,5-DIHYDRO-5-ISOXAZOLECARBOXYLIC ACID
• CS-0264384
• 987-032-7
• GQB45488
• MFCD06805566
• 3-(1,3-dimethylpyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• STK350177
• G28384
• 3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-4,5-DIHYDROISOXAZOLE-5-CARBOXYLICACID
• EN300-92684
• AKOS000314428
• BBL040327

• MDL： MFCD06805566
• Inchi： 1S/C9H11N3O3/c1-5-6(4-12(2)10-5)7-3-8(9(13)14)15-11-7/h4,8H,3H2,1-2H3,(H,13,14)
• InChI Key： QUVWSZLZALZWSQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CC(C2=CN(C)N=C2C)=N1

Computed Properties

• Exact Mass: 209.08004122Da
• Monoisotopic Mass: 209.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Research Brief on 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS: 1006454-88-1)

The compound 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS: 1006454-88-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its unique structural features, including the pyrazole and oxazole moieties, make it a promising scaffold for the development of small-molecule inhibitors targeting various disease pathways. Researchers have explored its utility in the design of kinase inhibitors, particularly those targeting inflammatory and oncogenic signaling pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of a series of derivatives with enhanced selectivity for specific kinase targets. The study demonstrated that modifications at the carboxylic acid moiety could significantly influence the binding affinity and pharmacokinetic properties of the resulting inhibitors. These findings underscore the versatility of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid as a building block in medicinal chemistry.

Another area of interest is the compound's potential application in the development of anti-inflammatory agents. Preclinical studies have shown that derivatives of this compound exhibit potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6. These effects are mediated through the modulation of key signaling pathways, including NF-κB and MAPK. Such properties position this compound as a candidate for further investigation in the treatment of chronic inflammatory diseases.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid. A 2022 patent application disclosed an improved synthetic route that enhances yield and purity while reducing the environmental impact of the process. This development is particularly relevant for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, 3-(1,3-dimethyl-1H-pyrazol-4-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS: 1006454-88-1) represents a valuable chemical entity with broad applications in drug discovery. Its structural versatility, combined with its demonstrated biological activity, makes it a focal point for ongoing research. Future studies are expected to explore its potential in additional therapeutic areas, such as neurodegenerative diseases and metabolic disorders, further expanding its utility in the pharmaceutical industry.